4-(3-Chloropropoxy)-1,1'-biphenyl
Cat. No. B8550937
M. Wt: 246.73 g/mol
InChI Key: UJKYNPWXURITTO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[Br:14][CH2:15][CH2:16][CH2:17][Cl:18].[C:19](=[O:20])([O-:21])[O-:22].[CH3:25][C:26](=[O:27])[CH3:28].[K+:23].[K+:24].[c:1]1(-[c:7]2[cH:8][cH:9][c:10]([OH:13])[cH:11][cH:12]2)[cH:2][cH:3][cH:4][cH:5][cH:6]1>>[c:1]1(-[c:7]2[cH:8][cH:9][c:10]([O:13][CH2:15][CH2:16][CH2:17][Cl:18])[cH:11][cH:12]2)[cH:2][cH:3][cH:4][cH:5][cH:6]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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ClCCCBr
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=C([O-])[O-]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CC(C)=O
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[K+]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[K+]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Oc1ccc(-c2ccccc2)cc1
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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ClCCCOc1ccc(-c2ccccc2)cc1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
